Cas no 14279-64-2 (Tos-Arg-NH2 HCl)

• Product Name: Tos-Arg-NH2 HCl
• CAS No: 14279-64-2
• MF: C₁₃H₂₂ClN₅O₃S
• MW: 363.863480091095
• MDL: MFCD00035002
• CID: 120289
• PubChem ID: 18647207
• Update Time: 2025-05-20

Tos-Arg-NH2 HCl Chemical and Physical Properties

Names and Identifiers

• Pentanamide,5-[(aminoiminomethyl)amino]-2-[[(4-methylphenyl)sulfonyl]amino]-,monohydrochloride, (2S)- (9CI)
• Pentanamide,5-[(aminoiminomethyl)amino]-2-[[(4-methylphenyl)sulfonyl]amino]-,monohydrochloride...
• TOS-ARG-NH2 HCL
• Tos-Arg-NH2.HCl
• Tos-L-Arg-NH2*HCl
• (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanamide,hydrochloride
• TAA
• TOSYL-L-ARGININE AMIDE HYDROCHLORIDE
• N-Tosyl-L-arginine amide hydrochloride
• N-ALPHA-TOSYL-L-ARGININE AMIDE HYDROCHLORIDE SALT
• N-ALPHA-P-TOSYL-L-ARGININE AMIDE HYDROCHLORIDE SALT
• N-alpha-p-Toluolsulfonyl-L-arginine amide hydrochloride
• NALPHA-(4-Toluenesulfonyl)-L-argininamide hydrochloride
• 5-[(Aminoiminomethyl)amino]-2-[[(4-methylphenyl)sulfonyl]amino]-pentanamide monohydrochloride
• CS-0446445
• Tos-Arg-NH2HCl
• SCHEMBL7319933
• MFCD00035002
• (S)-5-guanidino-2-((4-methylphenyl)sulfonamido)pentanamide hydrochloride
• (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanamide;hydrochloride
• (s)-5-((diaminomethylene)amino)-2-((4-methylphenyl)sulfonamido)pentanamide hcl
• 5-((Diaminomethylene)amino)-2-((4-methylphenyl)sulfonamido)pentanamide hydrochloride
• N~5~-(Diaminomethylidene)-N~2~-(4-methylbenzene-1-sulfonyl)-L-ornithinamide--hydrogen chloride (1/1)
• DTXSID60595361
• (S)-5-Guanidino-2-(4-methylphenylsulfonamido)pentanamide hydrochloride
• A885100
• 14279-64-2
• N-ALPHA-TOSYL-L-ARGININAMIDE HYDROCHLORIDE
• N(alpha)-Tosyl-L-argininamide hydrochloride
• Tos-Arg-NH2 HCl

• MDL： MFCD00035002
• Inchi： 1S/C13H21N5O3S.ClH/c1-9-4-6-10(7-5-9)22(20,21)18-11(12(14)19)3-2-8-17-13(15)16;/h4-7,11,18H,2-3,8H2,1H3,(H2,14,19)(H4,15,16,17);1H/t11-;/m0./s1
• InChI Key： ULGNEWYDCYUHJH-MERQFXBCSA-N
• SMILES： Cl.S(C1C=CC(C)=CC=1)(N[C@H](C(N)=O)CCC/N=C(\N)/N)(=O)=O

Computed Properties

• Exact Mass: 363.11300
• Monoisotopic Mass: 363.1131884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 153.8±24.6 °C
• PSA: 159.54000
• LogP: 3.55540

Tos-Arg-NH2 HCl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Tos-Arg-NH2 HCl

Tos-Arg-NH2 HCl: A Comprehensive Overview

Tos-Arg-NH2 HCl, also known by its CAS number 14279-64-2, is a compound of significant interest in the fields of chemistry and pharmacology. This compound, with the systematic name (R)-N-[[(1R)-1-(tosyloxy)ethyl]carbamoyl]arginine hydrochloride, has garnered attention due to its unique chemical properties and potential applications in drug development.

The molecular structure of Tos-Arg-NH2 HCl is characterized by a complex arrangement of functional groups, including a tosyl group, an arginine moiety, and an amide linkage. These features contribute to its stability and reactivity under various chemical conditions. Recent studies have highlighted its role as a substrate in enzymatic reactions, particularly in the context of protease inhibitors.

One of the most promising applications of Tos-Arg-NH2 HCl lies in its use as a tool for studying proteolytic enzymes. Proteases are enzymes that break down proteins, and understanding their activity is crucial in fields ranging from biochemistry to medicine. By serving as a substrate for these enzymes, Tos-Arg-NH2 HCl allows researchers to gain insights into the mechanisms of protein degradation and the development of inhibitors that could be used in treating diseases such as cancer and neurodegenerative disorders.

Recent advancements in protease research have further underscored the importance of Tos-Arg-NH2 HCl. For instance, studies published in high-impact journals have demonstrated its utility in assessing the activity of specific proteases, such as cathepsin B and L, which are implicated in various pathological processes. These findings not only enhance our understanding of protease function but also pave the way for the design of more effective therapeutic agents.

In addition to its role in enzymatic studies, Tos-Arg-NH2 HCl has also been explored for its potential in peptide synthesis and drug delivery systems. Its structural versatility makes it an attractive candidate for developing bioactive peptides with enhanced stability and bioavailability. Researchers are actively investigating methods to optimize its synthesis and modify its properties to suit specific biomedical applications.

The synthesis of Tos-Arg-NH2 HCl involves a series of carefully controlled chemical reactions, ensuring the formation of the desired product with high purity. Recent innovations in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, Tos-Arg-NH2 HCl (CAS No. 14279-64-2) is a multifaceted compound with diverse applications in scientific research and drug development. Its unique chemical properties, coupled with recent advancements in protease research and peptide synthesis, position it as a valuable tool for advancing our understanding of biological processes and developing innovative therapeutic strategies.